Cas no 171869-57-1 (Oxirane,2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI))

Oxirane,2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI) structure
171869-57-1 structure
Product name:Oxirane,2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI)
CAS No:171869-57-1
MF:C9H14O
MW:138.206862926483
CID:111417
PubChem ID:11789276

Oxirane,2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Oxirane,2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI)
    • Oxirane, 2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI)
    • 171869-57-1
    • (2S,3R)-2-hex-1-ynyl-3-methyloxirane
    • Inchi: InChI=1S/C9H14O/c1-3-4-5-6-7-9-8(2)10-9/h8-9H,3-5H2,1-2H3
    • InChI Key: FFNSVCKUTIOELN-UHFFFAOYSA-N
    • SMILES: CCCCC#CC1OC1C

Computed Properties

  • Exact Mass: 138.10452
  • Monoisotopic Mass: 138.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5Ų
  • XLogP3: 2.5

Experimental Properties

  • PSA: 12.53

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